85-66-5

Pyocyanin

In Stock

• CAS RN:
• 85-66-5

• Formula:
• C13H10N2O

• InChI:
• InChI=1S/C13H10N2O/c1-15-10-6-3-2-5-9(10)14-13-11(15)7-4-8-12(13)16/h2-8H,1H3

• InChIKey:
• YNCMLFHHXWETLD-UHFFFAOYSA-N

• Pseudomonas aeruginosa (P. aeruginosa) is a common pathogen affecting immunocompromised patients with acute diseases such as pneumonia and vasculitis or chronic diseases such as cystic fibrosis. It produces several phenazine toxic metabolites, the most predominant of which is a blue pigment, pyocyanin. Pyocyanin, which can reach concentrations of 100 µM in cystic fibrosis patients infected with P. aeruginosa, activates the aryl hydrocarbon receptor with a Ki value of 5.4 µM. This induces the expression of both detoxifying enzymes, resulting in pyocyanin degradation, and cytokines that facilitate the clearance of bacteria. Pyocyanin has been shown to accelerate neutrophil apoptosis in vitro, resulting in resolution of acute inflammation, which is beneficial for bacterial survival. It also induces a 10-fold acceleration of neutrophil apoptosis in vivo. Pyocyanin production re...

3-(3-Bromophenyl)acrylaldehyde

In Stock

• CAS RN:
• 97985-66-5

• Formula:
• C9H7BrO

• InChI:
• InChI=1S/C9H7BrO/c10-9-5-1-3-8(7-9)4-2-6-11/h1-7H/b4-2+

• InChIKey:
• QICJGJJHIQBWJR-DUXPYHPUSA-N

• 3-(3-Bromophenyl)acrylaldehyde is a useful research compound. Its molecular formula is C9H7BrO and its molecular weight is 211.05 g/mol. The purity is usually 95%.

acetic acid;N-[2-(hydroxyamino)-2-methylcyclohexylidene]hydroxylamine

In Stock

• CAS RN:
• 13785-66-5

• Formula:
• C9H18N2O4

• InChI:
• InChI=1S/C7H14N2O2.C2H4O2/c1-7(9-11)5-3-2-4-6(7)8-10;1-2(3)4/h9-11H,2-5H2,1H3;1H3,(H,3,4)

• InChIKey:
• HHQTUSFJTYKFGJ-UHFFFAOYSA-N

• Acetic acid;N-[2-(hydroxyamino)-2-methylcyclohexylidene]hydroxylamine is a useful research compound. Its molecular formula is C9H18N2O4 and its molecular weight is 218.25 g/mol. The purity is usually 95%.

2-Isopropyl-5,5-dimethylthiazolidine-4-carboxylic acid hydrochloride

Usually In Stock

• CAS RN:
• 13385-66-5

• Formula:
• C9H18ClNO2S

• InChI:
• InChI=1S/C9H17NO2S.ClH/c1-5(2)7-10-6(8(11)12)9(3,4)13-7;/h5-7,10H,1-4H3,(H,11,12);1H

• InChIKey:
• CJCQTPCVKRWSLM-UHFFFAOYSA-N

• 2-Isopropyl-5,5-dimethylthiazolidine-4-carboxylic acid hydrochloride, also known as 2-Isopropyl-5,5-dimethylthiazolidine-4-carboxylic acid hydrochloride, is a useful research compound. Its molecular formula is C9H18ClNO2S and its molecular weight is 239.76 g/mol. The purity is usually 95%.

2'-Bromo-3-(1,3-dioxan-2-yl)propiophenone

In Stock

• CAS RN:
• 898785-66-5

• Formula:
• C13H15BrO3

• InChI:
• InChI=1S/C13H15BrO3/c14-11-5-2-1-4-10(11)12(15)6-7-13-16-8-3-9-17-13/h1-2,4-5,13H,3,6-9H2

• InChIKey:
• XFHFKXRMEMGARU-UHFFFAOYSA-N

• 2'-Bromo-3-(1,3-dioxan-2-yl)propiophenone is a useful research compound. Its molecular formula is C13H15BrO3 and its molecular weight is 299.16 g/mol. The purity is usually 95%.

1H-Indole-3-acetonitrile, 4-chloro-6-methoxy-

• CAS RN:
• 110385-66-5

• Formula:
• C11H9ClN2O

• InChI:
• InChI=1S/C11H9ClN2O/c1-15-8-4-9(12)11-7(2-3-13)6-14-10(11)5-8/h4-6,14H,2H2,1H3

• InChIKey:
• YYHRDXAUHYAOLN-UHFFFAOYSA-N

• 1H-Indole-3-acetonitrile, 4-chloro-6-methoxy- is a useful research compound. Its molecular formula is C11H9ClN2O and its molecular weight is 220.65 g/mol. The purity is usually 95%.

N-((4-methyl-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide

In Stock

• CAS RN:
• 393585-66-5

• Formula:
• C28H28N6O3S2

• InChI:
• InChI=1S/C28H28N6O3S2/c1-19-10-12-20(13-11-19)23-15-22(24-9-6-14-38-24)32-34(23)27(36)18-39-28-31-30-25(33(28)2)16-29-26(35)17-37-21-7-4-3-5-8-21/h3-14,23H,15-18H2,1-2H3,(H,29,35)

• InChIKey:
• GDFOKVWYKWTOSN-UHFFFAOYSA-N

• N-((4-methyl-5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C28H28N6O3S2 and its molecular weight is 560.69. The purity is usually 95%.

4-(4-Methylphenyl)-4-phenylpiperidine hydrochloride

In Stock

• CAS RN:
• 851585-66-5

• Formula:
• C18H22ClN

• InChI:
• InChI=1S/C18H21N.ClH/c1-15-7-9-17(10-8-15)18(11-13-19-14-12-18)16-5-3-2-4-6-16;/h2-10,19H,11-14H2,1H3;1H

• InChIKey:
• OFEQNJRGUCKQJR-UHFFFAOYSA-N

• 4-(4-Methylphenyl)-4-phenylpiperidine hydrochloride is a useful research compound. Its molecular formula is C18H22ClN and its molecular weight is 287.8 g/mol. The purity is usually 95%.

2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)-N-(2-ethoxyphenyl)acetamide

Usually In Stock

• CAS RN:
• 1006785-66-5

• Formula:
• C22H25N5O3

• InChI:
• InChI=1S/C22H25N5O3/c1-4-30-19-11-6-5-9-18(19)23-20(28)13-26-21(29)16-8-7-10-17(16)24-22(26)27-15(3)12-14(2)25-27/h5-6,9,11-12H,4,7-8,10,13H2,1-3H3,(H,23,28)

• InChIKey:
• PMHRYZKUJZLNAV-UHFFFAOYSA-N

• 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H25N5O3 and its molecular weight is 407.474. The purity is usually 95%.

1-(2-(1H-Pyrazol-1-yl)ethyl)piperidine

In Stock

• CAS RN:
• 1187385-66-5

• Formula:
• C10H17N3

• InChI:
• InChI=1S/C10H17N3/c1-2-6-12(7-3-1)9-10-13-8-4-5-11-13/h4-5,8H,1-3,6-7,9-10H2

• InChIKey:
• XDCODYPNQAXQEL-UHFFFAOYSA-N

• 1-(2-(1H-Pyrazol-1-yl)ethyl)piperidine is a useful research compound. Its molecular formula is C10H17N3 and its molecular weight is 179.26 g/mol. The purity is usually 95%.

(1-(1-(Pyridin-2-yl)ethyl)piperidin-3-yl)methanol

Usually In Stock

• CAS RN:
• 1289385-66-5

• Formula:
• C13H20N2O

• InChI:
• InChI=1S/C13H20N2O/c1-11(13-6-2-3-7-14-13)15-8-4-5-12(9-15)10-16/h2-3,6-7,11-12,16H,4-5,8-10H2,1H3

• InChIKey:
• CCCKFMGXAZWYAU-UHFFFAOYSA-N

• (1-(1-(Pyridin-2-yl)ethyl)piperidin-3-yl)methanol is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.316. The purity is usually 95%.

6-((2-Bromophenyl)sulfonyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine

In Stock

• CAS RN:
• 1797085-66-5

• Formula:
• C13H12BrN3O2S

• InChI:
• InChI=1S/C13H12BrN3O2S/c14-11-3-1-2-4-13(11)20(18,19)17-6-5-12-10(8-17)7-15-9-16-12/h1-4,7,9H,5-6,8H2

• InChIKey:
• YXTRNWDAOPCOCU-UHFFFAOYSA-N

• 6-((2-Bromophenyl)sulfonyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine is a useful research compound. Its molecular formula is C13H12BrN3O2S and its molecular weight is 354.22. The purity is usually 95%.

4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide

Usually In Stock

• CAS RN:
• 2094185-66-5

• Formula:
• C17H16ClN3O

• InChI:
• InChI=1S/C17H16ClN3O/c1-3-12-4-6-13(7-5-12)16(11-19)21(2)17(22)15-10-14(18)8-9-20-15/h4-10,16H,3H2,1-2H3

• InChIKey:
• XCOLSZRBIZEMTJ-UHFFFAOYSA-N

• 4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide is a useful research compound. Its molecular formula is C17H16ClN3O and its molecular weight is 313.79. The purity is usually 95%.

[1-[(4-Methylphenyl)methyl]triazol-4-yl]methanamine;hydrochloride

Usually In Stock

• CAS RN:
• 2379985-66-5

• Formula:
• C11H15ClN4

• InChI:
• InChI=1S/C11H14N4.ClH/c1-9-2-4-10(5-3-9)7-15-8-11(6-12)13-14-15;/h2-5,8H,6-7,12H2,1H3;1H

• InChIKey:
• RMTJOWLPWXDXNZ-UHFFFAOYSA-N

• [1-[(4-Methylphenyl)methyl]triazol-4-yl]methanamine;hydrochloride is a useful research compound. Its molecular formula is C11H15ClN4 and its molecular weight is 238.72. The purity is usually 95%.